Cas no 886493-80-7 (N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE)

• Product Name: N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE
• CAS No: 886493-80-7
• MF: C₁₆H₁₇NO₅
• MW: 303.309884786606
• CID: 5236805
• Update Time: 2025-05-24

N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE
• Acetamide, N-[4,5-dimethoxy-2-[(5-methyl-2-furanyl)carbonyl]phenyl]-

• Inchi： 1S/C16H17NO5/c1-9-5-6-13(22-9)16(19)11-7-14(20-3)15(21-4)8-12(11)17-10(2)18/h5-8H,1-4H3,(H,17,18)
• InChI Key： KWKLTPPXMJQICF-UHFFFAOYSA-N
• SMILES： CC1OC(C(C2C(NC(C)=O)=CC(OC)=C(OC)C=2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Additional information on N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE

N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE: A Comprehensive Overview

The compound with CAS No. 886493-80-7, known as N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The 4,5-DIMETHOXY group attached to the phenyl ring contributes to its stability and bioavailability, while the 5-METHYL-FURAN-2-CARBONYL moiety imparts distinct electronic properties that enhance its interaction with biological targets.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their ability to modulate various cellular pathways. The 5-METHYL-FURAN-2-CARBONYL group in this compound has been shown to exhibit significant antioxidant activity, making it a promising candidate for anti-inflammatory and neuroprotective therapies. Additionally, the ACETAMIDE functional group enhances the molecule's solubility and permeability, which are critical factors for drug delivery.

The synthesis of N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound meets the stringent requirements of preclinical studies. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times, and minimizing by-products.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Studies conducted in rodents have shown that the 4,5-DIMETHOXY substitution significantly improves oral bioavailability, which is a critical factor for its potential use as an oral medication. Furthermore, the compound exhibits a long half-life, suggesting that it could be administered at lower frequencies compared to other drugs with similar mechanisms of action.

The biological activity of N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE has been extensively studied in vitro and in vivo. Preclinical data indicate that it acts as a potent inhibitor of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel anti-inflammatory agent with fewer side effects compared to existing therapies.

Another area of interest is the compound's potential role in neurodegenerative diseases. Recent research has demonstrated that the furan derivative component can cross the blood-brain barrier effectively and exhibit neuroprotective effects in models of Alzheimer's disease. The ability of this compound to modulate oxidative stress and reduce neuronal damage makes it a compelling candidate for further investigation in neurological disorders.

From a structural perspective, the molecule's complexity lies in its ability to balance hydrophilic and hydrophobic properties. The ACETAMIDE group contributes to hydrophilicity, while the aromatic rings provide hydrophobicity. This balance is crucial for ensuring optimal drug-like properties, such as solubility and membrane permeability.

In conclusion, N-[4,5-DIMETHOXY-2-(5-METHYL-FURAN-2-CARBONYL)-PHENYL]-ACETAMIDE represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research focusing on its pharmacokinetics and efficacy in animal models, this compound holds great promise for becoming a valuable addition to the arsenal of therapeutic agents.